![molecular formula C16H15BrClNO3 B215686 2-(4-bromophenyl)-N-(4-chloro-2,5-dimethoxyphenyl)acetamide](/img/structure/B215686.png)
2-(4-bromophenyl)-N-(4-chloro-2,5-dimethoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-bromophenyl)-N-(4-chloro-2,5-dimethoxyphenyl)acetamide, also known as Bromo-DragonFLY, is a potent hallucinogenic drug that belongs to the phenethylamine family. It was first synthesized in 1998 by a research group led by David E. Nichols at Purdue University. Since then, it has gained popularity among the recreational drug users due to its long-lasting effects and intense psychedelic experiences. However, its potential as a research tool in scientific studies has also been recognized.
Mechanism of Action
2-(4-bromophenyl)-N-(4-chloro-2,5-dimethoxyphenyl)acetamideFLY acts as a selective agonist of the serotonin 5-HT2A receptor, which is a G protein-coupled receptor that activates the phospholipase C (PLC) pathway. This leads to the release of intracellular calcium ions and the activation of protein kinase C (PKC) and other downstream signaling molecules. The activation of 5-HT2A receptors in the prefrontal cortex and other brain regions is thought to be responsible for the cognitive and perceptual effects of 2-(4-bromophenyl)-N-(4-chloro-2,5-dimethoxyphenyl)acetamideFLY.
Biochemical and Physiological Effects:
2-(4-bromophenyl)-N-(4-chloro-2,5-dimethoxyphenyl)acetamideFLY has been shown to induce a wide range of physiological and biochemical effects in animal models and human subjects. These include changes in heart rate, blood pressure, body temperature, and respiration rate. It also affects the levels of various neurotransmitters, such as dopamine, norepinephrine, and glutamate, in the brain. Moreover, it can cause oxidative stress and mitochondrial dysfunction, which may contribute to its neurotoxicity.
Advantages and Limitations for Lab Experiments
2-(4-bromophenyl)-N-(4-chloro-2,5-dimethoxyphenyl)acetamideFLY has several advantages as a research tool, such as its high potency and selectivity for the 5-HT2A receptor. It also has a long duration of action, which allows for extended experimental protocols. However, its use in laboratory experiments is limited by its high toxicity and potential for adverse effects. Therefore, it requires strict safety protocols and ethical considerations.
Future Directions
There are several future directions for research on 2-(4-bromophenyl)-N-(4-chloro-2,5-dimethoxyphenyl)acetamideFLY, including:
1. Investigation of its effects on neural plasticity and synaptic transmission.
2. Development of novel therapeutic agents based on its chemical structure.
3. Study of its interactions with other neurotransmitter systems, such as the GABAergic and glutamatergic systems.
4. Examination of its potential as a tool for studying the neural correlates of consciousness.
5. Investigation of its mechanism of action at the molecular level.
Conclusion:
In conclusion, 2-(4-bromophenyl)-N-(4-chloro-2,5-dimethoxyphenyl)acetamideFLY is a potent hallucinogenic drug that has gained popularity among recreational drug users. However, its potential as a research tool in scientific studies has also been recognized. It acts as a selective agonist of the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. By activating this receptor, 2-(4-bromophenyl)-N-(4-chloro-2,5-dimethoxyphenyl)acetamideFLY can induce profound changes in sensory perception, such as visual hallucinations, altered sound perception, and synesthesia. Its use in laboratory experiments is limited by its high toxicity and potential for adverse effects. However, there are several future directions for research on 2-(4-bromophenyl)-N-(4-chloro-2,5-dimethoxyphenyl)acetamideFLY, including investigation of its effects on neural plasticity and synaptic transmission, development of novel therapeutic agents, and examination of its potential as a tool for studying the neural correlates of consciousness.
Synthesis Methods
The synthesis of 2-(4-bromophenyl)-N-(4-chloro-2,5-dimethoxyphenyl)acetamideFLY involves several chemical reactions starting from 2,5-dimethoxybenzaldehyde and 4-bromoaniline. The final product is obtained by acetylation of the amine group using acetic anhydride and acetic acid. The overall yield of the synthesis is around 10%, and the purity of the product can be improved by recrystallization.
Scientific Research Applications
2-(4-bromophenyl)-N-(4-chloro-2,5-dimethoxyphenyl)acetamideFLY has been used as a research tool in various scientific studies, particularly in the field of neuroscience. It acts as a potent agonist of the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. By activating this receptor, 2-(4-bromophenyl)-N-(4-chloro-2,5-dimethoxyphenyl)acetamideFLY can induce profound changes in sensory perception, such as visual hallucinations, altered sound perception, and synesthesia. Therefore, it has been used to investigate the neural mechanisms underlying these phenomena.
properties
Molecular Formula |
C16H15BrClNO3 |
---|---|
Molecular Weight |
384.6 g/mol |
IUPAC Name |
2-(4-bromophenyl)-N-(4-chloro-2,5-dimethoxyphenyl)acetamide |
InChI |
InChI=1S/C16H15BrClNO3/c1-21-14-9-13(15(22-2)8-12(14)18)19-16(20)7-10-3-5-11(17)6-4-10/h3-6,8-9H,7H2,1-2H3,(H,19,20) |
InChI Key |
OELOMSLWTJIBSC-UHFFFAOYSA-N |
SMILES |
COC1=CC(=C(C=C1NC(=O)CC2=CC=C(C=C2)Br)OC)Cl |
Canonical SMILES |
COC1=CC(=C(C=C1NC(=O)CC2=CC=C(C=C2)Br)OC)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.